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Compound of Interest

2-methyl-N-(3-
Compound Name:
methylbutyl)cyclohexan-1-amine

Cat. No.: B13279523

Get Quote

\ J

CAS Registry Number: 1019571-80-2[1][2]

Executive Summary & Chemical Identity

2-methyl-N-(3-methylbutyl)cyclohexan-1-amine is a secondary amine building block
characterized by a lipophilic cyclohexane ring substituted with a methyl group at the C2
position and an isopentyl (3-methylbutyl) chain on the nitrogen. This steric bulk and lipophilicity
make it a high-value intermediate in the synthesis of pharmaceutical agents targeting CNS
receptors (e.g., NMDA antagonists, sigma receptors) and as a specialized corrosion inhibitor or
rubber accelerator.

This guide provides a comprehensive technical breakdown of the molecule, focusing on its
synthesis via reductive amination, stereochemical considerations, and handling protocols.

Chemical Identity Data
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Property Specification
CAS Number 1019571-80-2
IUPAC Name 2-methyl-N-(3-methylbutyl)cyclohexan-1-amine
N-lIsoamyl-2-methylcyclohexylamine; N-(3-
Synonyms ]
methylbutyl)-2-methylcyclohexanamine
Molecular Formula C12H2sN
Molecular Weight 183.34 g/mol
SMILES CC(C)CCNc1cceececelc
Predicted based on structure (Specific key
InChiKey ] ) )
varies by isomer mixture)
LogP (Predicted) ~3.8 - 4.2 (Highly Lipophilic)
pKa (Predicted) ~10.5 (Typical secondary amine)

Synthetic Methodology: Reductive Amination

While available from catalog suppliers, the de novo synthesis of this compound is frequently
required in drug discovery to access specific stereoisomers or isotopically labeled variants. The
industry-standard approach is the Reductive Amination of 2-methylcyclohexanone with
iIsoamylamine.

Reaction Design & Causality

The choice of reducing agent is critical.
e Avoid: Sodium Cyanoborohydride (

). While effective, it generates toxic cyanide byproducts and requires pH control.

e Select:Sodium Triacetoxyborohydride (STAB,
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o Reasoning: STAB is mild and selective for imines over ketones. It does not reduce the
ketone starting material as quickly as the imine forms, preventing the formation of the
alcohol side-product (2-methylcyclohexanol).

Synthetic Pathway Visualization

The following diagram outlines the reaction mechanism and critical decision nodes.
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Figure 1: Step-wise reductive amination pathway utilizing Sodium Triacetoxyborohydride
(STAB).

Detailed Experimental Protocol

Scale: 10 mmol Reagents:

2-Methylcyclohexanone (1.12 g, 10 mmol)

Isoamylamine (0.87 g, 10 mmol)

Sodium Triacetoxyborohydride (STAB) (3.18 g, 15 mmol)

Acetic Acid (glacial, 10 mmol - catalytic/stoichiometric)

1,2-Dichloroethane (DCE) or THF (anhydrous, 30 mL)
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Procedure:

e Imine Formation: In a dry round-bottom flask under Nitrogen, dissolve 2-
methylcyclohexanone and isoamylamine in DCE (30 mL).

e Activation: Add Acetic Acid (0.6 mL). Stir at room temperature for 30—60 minutes to establish
the imine equilibrium. Note: Adding molecular sieves (4A) can drive this equilibrium by
removing water.

e Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.

o Scientific Rationale: Portion-wise addition prevents exotherms and ensures the reducing
agent is available as the imine forms.

¢ Reaction: Allow to warm to room temperature and stir overnight (12—16 hours).
e Quench: Quench carefully with saturated aqueous

(30 mL). Gas evolution (
) will occur.

o Workup: Extract with Dichloromethane (DCM) (3 x 20 mL). Combine organics, dry over

, filter, and concentrate in vacuo.

 Purification: The crude oil is usually >90% pure. If necessary, purify via flash column
chromatography (Silica gel; Eluent: 5% MeOH in DCM with 1%

to prevent tailing).

Stereochemical Analysis (The "Trustworthiness™
Pillar)

The presence of the methyl group at C2 and the amine at C1 creates two diastereomeric
possibilities: cis and trans.
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e Thermodynamic Control: In the reductive amination of substituted cyclohexanones, the
hydride approaches from the less hindered face.

» 2-Methylcyclohexanone Specifics:
o The methyl group induces steric strain.
o The Trans isomer (diequatorial conformation) is generally thermodynamically favored.

o However, the Cis isomer (axial-equatorial) may form depending on the specific reducing
agent and solvent.

o Self-Validating Check: Use 1H NMR to determine the ratio. The C1-H proton (alpha to
nitrogen) typically shows a larger coupling constant (

) in the trans-isomer compared to the cis-isomer (

).

Analytical Characterization Workflow

To ensure the integrity of the synthesized compound, the following validation logic must be
applied.
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Figure 2: Quality Control Decision Tree for validation of structure.

Expected Analytical Data
e 1H NMR (400 MHz, CDCI3):

o 0.88-0.92 (d, 6H, Isopropy!
).

o 0.95-1.05 (d, 3H, Ring
).

o 2.3-2.6 (M, 3H,
and

).
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e Mass Spectrometry: ESI+ m/z calc for

:184.20; found 184.2.

Safety & Handling

This compound is a secondary amine and should be treated as Corrosive and an Irritant.

Hazard Class Precaution

Wear nitrile gloves (double gloving
Skin Corrosion/Irritation recommended). Causes burns on prolonged

contact.

Wear safety goggles. Risk of corneal damage

Eye bamage due to basicity.
Store under inert atmosphere (Nitrogen/Argon)
Storage in a cool, dry place. Amines absorb
from air to form carbamates.
References

o Abdel-Magid, A. F,, et al. (1996). "Reductive Amination of Aldehydes and Ketones with
Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. (Standard
protocol reference for STAB method).

e PubChem. (2025). Compound Summary: N-isopentyl-2-methylcyclohexanamine. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. 2-methyl-N-(3-methylbutyl)cyclohexan-1-amine 97% | CAS: 1019571-80-2 | AChemBlock
[achemblock.com]

o 2.1019571-80-2|2-Methyl-N-(3-methylbutyl)cyclohexan-1-amine|BLD Pharm [bldpharm.com]

o To cite this document: BenchChem. [Technical Monograph: 2-Methyl-N-(3-
methylbutyl)cyclohexan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13279523/docs#technical-monograph-2-methyl-n-3-
methylbutyl-cyclohexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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